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Solubility Profile & Stock Solution Preparation

The table below summarizes the fundamental solubility data for 4SC-203, which is crucial for planning your

experiments [1] [2] [3].

Solvent Solubility Notes & Recommendations

DMSO 100 - 125 mg/mL (155.57
- 194.47 mM) [1] [3]

Primary solvent for stock solutions. Hygroscopic DMSO can
reduce solubility; always use fresh, dry DMSO. [1] [2]

Ethanol ~12 mg/mL (18.66 mM)
[1] [2]

An alternative solvent for stock solutions.

Water Insoluble [1] [2] Not suitable for direct dissolution.

Recommended Protocol: 100 mg/mL DMSO Stock Solution

This high-concentration stock solution is ideal for in vitro studies and further dilution for in vivo

formulations [1] [2].

Calculate: To prepare 1 mL of a 100 mg/mL stock solution, weigh out 100 mg of 4SC-203.
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Dissolve: Transfer the weighed compound to an appropriate vial. Add 1 mL of fresh, high-quality

DMSO.
Mix: Vortex or sonicate the mixture until a clear solution is obtained, indicating complete dissolution.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at
-20°C or -80°C. Under these conditions, the stock solution is stable for at least 3 years (-20°C

powder) or 6 months (-80°C in DMSO) [1] [3].

In Vivo Formulation & DMSO Dilution

For animal studies, the DMSO stock solution must be further diluted. The following in vivo formulations

have been validated and are recommended to keep final DMSO concentrations at safe, low levels [1] [2] [3].

Application Formulation
Final DMSO
Concentration

Preparation Notes

General
Use

5% DMSO, 40% PEG300,
5% Tween-80, 50%

ddH₂O [1] [2]

5% Achieves a clear solution at 5 mg/mL.
Add solvents in the specified order,

ensuring clarity at each step.

Oral
Dosing

5% DMSO, 95% Corn Oil

[1] [2]

5% Achieves a clear solution at 0.2

mg/mL.

Recommended Protocol: 5 mg/mL Working Solution for
Intraperitoneal Injection

This protocol yields a ready-to-use solution with a final DMSO concentration of only 5% [1] [2].

Prepare DMSO Stock: Ensure you have a clear 100 mg/mL stock solution of 4SC-203 in DMSO.
First Dilution: Add 50 µL of the 100 mg/mL DMSO stock to 400 µL of PEG300. Mix thoroughly until

the solution is clear.
Add Surfactant: To the above mixture, add 50 µL of Tween-80. Mix again until clear.

Final Dilution: Add 500 µL of double-distilled water (ddH₂O) to the mixture, bringing the total volume
to 1 mL. Mix thoroughly.

Use: The final concentration is 5 mg/mL. For optimal results, prepare the solution fresh just before
use.
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Frequently Asked Questions (FAQs)

Q1: Why is my 4SC-203 precipitating out of solution after dilution? This is likely due to the "water-

avoiding" nature of the compound. Always follow the solvent addition order (DMSO → PEG300 → Tween-

80 → aqueous solution) to gradually transition the compound into the aqueous environment and prevent

shock precipitation [1] [2].

Q2: Can I use a different co-solvent if I don't have PEG300? The provided formulations have been

specifically validated for stability and bioavailability [2]. Substituting components is not recommended as it

may cause precipitation or alter experimental outcomes. For formulation adjustments, it is advised to contact

the supplier's technical support [2].

Q3: How should I store my stock and working solutions?

Stock Solution (100 mg/mL in DMSO): Aliquot and store at -20°C for up to one month or at -80°C
for up to six months [3].

In Vivo Working Solution: Prepare fresh immediately before use. Do not store for later experiments
[1] [2].

Troubleshooting Guide

The following diagram outlines a logical workflow for diagnosing and resolving common solubility issues

with 4SC-203.
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Issue: 4SC-203
Not Dissolving

Is the DMSO fresh and dry?
(Hygroscopic DMSO reduces solubility)

For Stock Solution:
Are you using the recommended 100 mg/mL

in pure DMSO?

Yes Solution: Use a newly
opened bottle of DMSO

No

For Working Solution:
Are you adding solvents

in the correct order?

Yes Solution: First prepare a clear
100 mg/mL stock in DMSO

No

Check the preparation order:
1. DMSO Stock → PEG300

2. Add Tween-80

Yes Solution: Strictly follow the
prescribed order of addition

No
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3. Add ddH₂O

Result: Stable solution
ready for use

Follow this order

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s548016?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

